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Compound of Interest

Compound Name: Chlorodimethylvinylsilane

Cat. No.: B155262 Get Quote

Technical Support Center:
Chlorodimethylvinylsilane
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and storage of the moisture-sensitive

reagent, Chlorodimethylvinylsilane.

Frequently Asked Questions (FAQs)
Q1: What is Chlorodimethylvinylsilane and what are its primary applications?

A1: Chlorodimethylvinylsilane (CDMV) is an organosilicon compound with the chemical

formula C4H9ClSi.[1][2] It is a versatile intermediate used in the synthesis of silicone polymers,

serving as a cross-linking agent to improve mechanical properties and durability in sealants,

adhesives, and coatings.[2][3] It is also utilized in surface modification to enhance

hydrophobicity or adhesion and as a reagent in organic synthesis for creating specialized

chemical compounds.[2][3]

Q2: What are the main hazards associated with Chlorodimethylvinylsilane?

A2: Chlorodimethylvinylsilane is a highly flammable liquid and vapor that reacts violently with

water.[1][4] It causes severe skin burns and eye damage.[1][4] Inhalation may lead to corrosive
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injuries to the respiratory tract.[1] Due to its reactivity with moisture, it can release hydrogen

chloride gas, which is toxic and corrosive.[4][5]

Q3: How should Chlorodimethylvinylsilane be stored?

A3: It should be stored in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[4][6] The container must be kept tightly closed and stored under an inert

atmosphere, such as nitrogen.[4][7] It is crucial to prevent any contact with moisture.[3][7]

Q4: What materials are incompatible with Chlorodimethylvinylsilane?

A4: Chlorodimethylvinylsilane is incompatible with water, acids, bases, alcohols, and

oxidizing agents.[4] Exposure to moist air or water will cause a violent reaction.[4]

Q5: What personal protective equipment (PPE) is required when handling

Chlorodimethylvinylsilane?

A5: Appropriate PPE includes safety goggles or a face shield, chemical-resistant gloves (such

as neoprene or nitrile rubber), and protective clothing.[4][8] If there is a risk of inhalation, a

NIOSH-certified respirator with an organic vapor/acid gas cartridge is recommended.[8] Work

should be conducted in a well-ventilated area or a fume hood.

Q6: What should I do in case of a spill?

A6: In the event of a spill, immediately evacuate the area and remove all ignition sources.[4]

Ventilate the area. For small spills, absorb the material with an inert absorbent material like

sand, silica gel, or a universal binder.[4] Do not use water.[5] Collect the absorbed material in a

suitable, closed container for disposal.[4]

Q7: How should I dispose of waste Chlorodimethylvinylsilane?

A7: Waste Chlorodimethylvinylsilane is considered hazardous waste and must be disposed

of in accordance with local, state, and federal regulations.[4][9] One common method for

disposal is hydrolysis by slowly adding it to a large volume of a basic aqueous solution with

agitation, followed by neutralization.[10][11] Another method is incineration in a suitable facility.

[11]
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Troubleshooting Guide
Issue 1: Reaction Failure or Low Yield
Symptom: Your reaction involving Chlorodimethylvinylsilane is not proceeding as expected,

resulting in a low yield of the desired product or recovery of unreacted starting material.

Potential Cause: The most common reason for reaction failure is the presence of moisture,

which leads to the hydrolysis of Chlorodimethylvinylsilane.[3][12] This consumes the reagent

and generates byproducts.

Troubleshooting Steps:

Issue 2: Formation of White Precipitate
Symptom: A white solid or precipitate forms upon addition of Chlorodimethylvinylsilane or

during the reaction.

Potential Cause: This is likely due to the hydrolysis of Chlorodimethylvinylsilane, forming

siloxanes.[13][14] This occurs when the reagent comes into contact with moisture in the

solvent, reagents, or atmosphere.

Solution:

Prevention: Strictly adhere to anhydrous techniques. Ensure all glassware is thoroughly

dried (e.g., flame-dried under vacuum or oven-dried at >120°C for several hours). Use

freshly distilled, anhydrous solvents. Purge the reaction vessel with an inert gas (nitrogen or

argon) before adding reagents.

During Reaction: If a precipitate forms, it may be necessary to filter the reaction mixture

under inert conditions to remove the solid before proceeding with the workup.

Data Presentation
Physical and Chemical Properties of Chlorodimethylvinylsilane
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Property Value Reference

Molecular Formula C4H9ClSi [1][2]

Molecular Weight 120.65 g/mol [1][2]

Appearance Colorless to light yellow liquid [2][3]

Boiling Point 82-83 °C [2]

Density 0.874 g/mL at 25 °C [15]

Flash Point -5 °C (23 °F) - closed cup [16]

Refractive Index n20/D 1.414 [15]

Water Solubility Reacts violently [4][15]

Recommended Desiccants for Storage

Desiccant Type
Adsorption
Capacity

Notes Reference

Silica Gel
~40% of its weight in

moisture

Can be regenerated

by heating. Indicating

silica gel changes

color when saturated.

[17][18]

Molecular Sieves
High capacity, even at

low humidity

More aggressive than

silica gel; ideal for

ensuring a very dry

atmosphere.

[19][20]

Montmorillonite Clay
~30-40% of its weight

in moisture

A natural and cost-

effective option.
[17][19]

Experimental Protocols
Protocol 1: General Handling and Dispensing of Chlorodimethylvinylsilane
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Objective: To safely transfer a specific volume of Chlorodimethylvinylsilane from a storage

container to a reaction vessel under anhydrous and inert conditions.

Methodology:

Ensure all glassware (syringes, needles, reaction flask) is thoroughly dried in an oven at

>120°C for at least 4 hours and allowed to cool in a desiccator over a suitable desiccant

(e.g., silica gel or molecular sieves).[21]

Assemble the reaction flask and equip it with a rubber septum.

Purge the reaction flask with a stream of dry nitrogen or argon for several minutes to

displace any air and moisture. This can be done using a needle connected to an inert gas

line and a second needle as an outlet.

Maintain a positive pressure of the inert gas in the reaction flask.

Carefully uncap the Chlorodimethylvinylsilane bottle under a blanket of inert gas.

Use a dry, gas-tight syringe that has been purged with inert gas to withdraw the desired

volume of the liquid.

Quickly transfer the liquid to the reaction flask by piercing the septum with the syringe

needle.

Immediately recap the Chlorodimethylvinylsilane bottle, ensuring a tight seal.

Rinse the syringe with an anhydrous solvent (e.g., dichloromethane or hexane) immediately

after use to prevent the plunger from seizing due to hydrolysis of the residual reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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